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Introduction
POLYSILICONE-13 is a silicone polymer utilized in the cosmetic industry as a hair conditioning

agent.[1][2][3] Its primary function is to leave hair easy to comb, supple, soft, and shiny.[1][2]

This is achieved through the formation of a thin, protective film on the hair shaft, which reduces

friction, prevents moisture loss, and smooths the cuticle. This document provides detailed

protocols for the application of POLYSILICONE-13 to hair keratin and subsequent evaluation of

its conditioning efficacy through various analytical techniques. These methodologies are

intended for researchers, scientists, and drug development professionals in the hair care

industry.

Materials and Equipment
Materials:

POLYSILICONE-13 (CAS No. 158451-77-5)

Virgin hair tresses (European or Asian, medium brown, single-sourced)

Bleached hair tresses (for damaged hair studies)

Sodium Lauryl Sulfate (SLS) solution (10% w/v)

Deionized water
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Ethanol

Conditioner base (without silicone)

Double-sided tape

Aluminum stubs for SEM

Equipment:

Tensile tester with a combing force attachment (e.g., Instron, Dia-Stron)

Goniometer for contact angle measurement

Scanning Electron Microscope (SEM)

X-ray Fluorescence (XRF) Spectrometer or Inductively Coupled Plasma (ICP) Spectrometer

Analytical balance

Drying oven

pH meter

Magnetic stirrer and hotplate

Beakers, graduated cylinders, and pipettes

Experimental Protocols
Preparation of Hair Tresses
A standardized procedure for preparing hair tresses is crucial for obtaining reproducible results.

Sourcing and Selection: Obtain virgin or bleached hair tresses of uniform length and weight

(typically 2-3 grams).

Pre-washing: To remove any existing residues, wash the hair tresses with a 10% SLS

solution. Gently massage the solution into the tress for one minute, followed by a thorough
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rinse with deionized water for two minutes.

Drying: Allow the tresses to air-dry overnight in a controlled environment (25°C, 50% relative

humidity) or in a drying oven at a low temperature (e.g., 40°C).

Baseline Measurements: Before treatment, perform baseline measurements for combing

force and contact angle to serve as a control.

Application of POLYSILICONE-13
This protocol describes the application of a conditioner containing POLYSILICONE-13.

Formulation Preparation: Prepare a simple conditioner base. Disperse POLYSILICONE-13
into the conditioner base at a concentration of 2% (w/w) using a magnetic stirrer until a

homogenous mixture is achieved. Adjust the pH of the final formulation to a range of 4.5-5.5.

Treatment: Wet a pre-washed hair tress with deionized water. Apply 0.5 grams of the

POLYSILICONE-13 conditioner evenly along the length of the tress.

Incubation: Allow the conditioner to remain on the hair for 1-2 minutes.

Rinsing: Rinse the hair tress under running deionized water (38-40°C) for one minute.

Drying: Gently squeeze out excess water and allow the tress to air-dry overnight in a

controlled environment.

Evaluation of Conditioning Efficacy
This method quantifies the ease of combing, which is a direct measure of the conditioning

effect.

Instrument Setup: Calibrate the tensile tester with the combing force attachment according to

the manufacturer's instructions.

Tress Mounting: Secure the dry, treated hair tress in the instrument's clamp.

Measurement: Initiate the combing cycle. The instrument will pull a comb through the tress at

a constant speed, recording the force required. Perform at least five combing cycles per
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tress.

Data Analysis: Calculate the average combing force and the percentage reduction in

combing force compared to the untreated baseline.

This technique assesses the hydrophobicity of the hair surface, which is influenced by the

silicone film.

Sample Preparation: Isolate a single hair fiber from the treated tress and mount it on the

goniometer stage.

Measurement: Place a micro-droplet of deionized water onto the surface of the hair fiber. The

goniometer's camera will capture the image of the droplet, and the software will calculate the

contact angle.

Data Analysis: Measure the contact angle at multiple points along the fiber and for several

fibers to obtain an average value. An increase in the contact angle indicates a more

hydrophobic surface due to silicone deposition.

SEM provides a high-resolution visualization of the hair surface morphology.

Sample Mounting: Mount a small section of the treated hair tress onto an aluminum stub

using double-sided carbon tape.

Sputter Coating: Coat the sample with a thin layer of a conductive material (e.g., gold or

platinum) to prevent charging under the electron beam.

Imaging: Place the stub in the SEM chamber and acquire images at various magnifications

(e.g., 500x, 2000x) to observe the cuticle structure and the presence of a surface film.

This protocol provides a method to determine the amount of POLYSILICONE-13 deposited on

the hair.

Sample Digestion (for ICP): Accurately weigh the treated hair tress and place it in a digestion

vessel. Add a suitable digestion acid (e.g., nitric acid) and heat according to a validated

protocol to dissolve the hair and the silicone.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1176725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


XRF Analysis (non-destructive): Place the treated hair tress directly into the XRF

spectrometer. The instrument will measure the intensity of the silicon X-ray fluorescence,

which is proportional to the amount of silicone present.

Data Analysis: Create a calibration curve using standards of known silicon concentration.

Use this curve to determine the concentration of silicon in the digested sample (ICP) or

directly from the XRF signal. Convert this to the amount of POLYSILICONE-13 deposited per

gram of hair.

Data Presentation
The following tables are templates for presenting the quantitative data obtained from the

experiments.

Table 1: Combing Force Analysis

Treatment
Average Combing
Force (gf)

Standard Deviation
% Reduction in
Combing Force

Untreated Control N/A

Conditioner Base

2% POLYSILICONE-

13

Table 2: Contact Angle Measurements

Treatment Average Contact Angle (°) Standard Deviation

Untreated Control

Conditioner Base

2% POLYSILICONE-13

Table 3: Silicone Deposition
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Treatment Method
Amount of Silicon
(µg/g of hair)

Standard Deviation

2% POLYSILICONE-

13
XRF / ICP

Visualizations
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Caption: Experimental workflow for treating and evaluating hair.
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Caption: Deposition of POLYSILICONE-13 on hair keratin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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